Cas no 69974-54-5 (Capryl alcohol-d18)

Capryl alcohol-d18 structure
Capryl alcohol-d18 structure
Product Name:Capryl alcohol-d18
CAS No:69974-54-5
MF:C8H18O
MW:148.338833332062
CID:2799492
Update Time:2023-08-07

Capryl alcohol-d18 Chemical and Physical Properties

Names and Identifiers

    • 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecadeuterio-8-deuteriooxyoctane
    • Capryl alcohol-d18
    • Inchi: 1S/C8H18O/c1-2-3-4-5-6-7-8-9/h9H,2-8H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D
    • InChI Key: KBPLFHHGFOOTCA-PBYHGZINSA-N
    • SMILES: O([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 6
  • Complexity: 43.8
  • XLogP3: 3
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.940 g/mL at 25 °C
  • Melting Point: -15 °C(lit.)
  • Boiling Point: 196 °C(lit.)

Capryl alcohol-d18 Security Information

  • Hazard Category Code: 36/37
  • Safety Instruction: 26-36/37
  • Hazardous Material Identification: Xi

Capryl alcohol-d18 Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.